Cas no 100-68-5 (Thioanisol)

Thioanisol structure
Thioanisol structure
Product Name:Thioanisol
CAS No:100-68-5
MF:C7H8S
MW:124.203420639038
MDL:MFCD00008559
CID:35104
PubChem ID:7520
Update Time:2026-05-14

Thioanisol Chemical and Physical Properties

Names and Identifiers

    • Thioanisole
    • Methyl phenyl sulfide
    • MPS
    • Methylphenylsulfid
    • Methyl phenyl sulphide
    • Methylphenylsulfideneat
    • Thioanisol
    • methylsulfanylbenzene
    • Methylthiobenzene
    • PHSME
    • FEMA 3873
    • Anisole, thio-
    • Phenylthiomethane
    • THIOMETHYLBENZENE
    • Thioanisole99%
    • MDL： MFCD00008559
    • Inchi： 1S/C7H8S/c1-8-7-5-3-2-4-6-7/h2-6H,1H3
    • InChI Key： HNKJADCVZUBCPG-UHFFFAOYSA-N
    • SMILES： CSC1=CC=CC=C1
    • BRN： 1904179

Computed Properties

  • Exact Mass: 124.03500
  • Monoisotopic Mass: 124.034671
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 55.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 25.3

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.057 g/mL at 20 °C(lit.)
  • Melting Point: −15 °C (lit.)
  • Boiling Point: 188 °C(lit.)
  • Flash Point: Fahrenheit: 156.2 ° f
    Celsius: 69 ° c
  • Refractive Index: n20/D 1.586-1.588
    n20/D 1.587(lit.)
  • Solubility: <1mg/l
  • Water Partition Coefficient: Insoluble
  • Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
  • PSA: 25.30000
  • LogP: 2.40850
  • Sensitiveness: Stench
  • FEMA: 3873 | METHYL PHENYL SULFIDE
  • Solubility: Insoluble in water, soluble in general organic solvents.

Thioanisol Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H302,H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：UN 1993 3/PG 3
  • WGK Germany：3
  • Hazard Category Code： 22-36/37/38
  • Safety Instruction： S26-S36/39-S36/37
  • FLUKA BRAND F CODES：13
  • RTECS：DA6200000
  • Hazardous Material Identification： Xn
  • Packing Group：III
  • Hazard Level：9
  • Safety Term：9
  • Packing Group：III
  • Risk Phrases：R22; R36/37/38
  • HazardClass：9
  • PackingGroup：III
  • TSCA：Yes
  • Storage Condition：2-8°C

Thioanisol Customs Data

  • HS CODE：29309070
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Thioanisol Pricemore >>

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Thioanisol Production Method

Thioanisol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:100-68-5)Thioanisol
Order Number:A1200353
Stock Status:in Stock
Quantity:500ml
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:42
Price ($):196.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:100-68-5)甲基苯基硫醚
Order Number:LE19395905;LE7186;LE19294
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:48
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:100-68-5)Thioanisole
Order Number:sfd22997
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com

Thioanisol Related Literature

Related Categories

100-68-5 (Thioanisol) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:100-68-5)Thioanisol
A1200353
Purity:99%
Quantity:500ml
Price ($):196.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:100-68-5)甲基苯基硫醚
LE19395905;LE7186;LE19294
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email